Cas no 2167030-69-3 (5-amino-1-(4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-amino-1-(4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 2167030-69-3
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• CID: 5929330
• PubChem ID: 165534642
• Update Time: 2025-06-12

5-amino-1-(4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile
• 2167030-69-3
• EN300-1296590

• Inchi： 1S/C10H8N4O/c11-5-7-6-13-14(10(7)12)8-1-3-9(15)4-2-8/h1-4,6,15H,12H2
• InChI Key： GNCWVJHLYNKHTH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1C(=C(C#N)C=N1)N

Computed Properties

• Exact Mass: 200.06981089g/mol
• Monoisotopic Mass: 200.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.9Ų

Additional information on 5-amino-1-(4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile

Introduction to 5-amino-1-(4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile (CAS No. 2167030-69-3)

5-amino-1-(4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, with the molecular formula C₉H₆N₄O, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both amino and hydroxyl functional groups, along with a nitrile moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure is derived from pyrazole, a five-membered aromatic ring system that is widely recognized for its role in numerous biologically active molecules. Pyrazole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern in 5-amino-1-(4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile enhances its interaction with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies have suggested that the amino group at the 5-position and the hydroxyl group at the 4-position of the pyrazole ring can form hydrogen bonds with key residues in protein targets, thereby modulating their activity. Additionally, the nitrile group at the 4-position may participate in hydrophobic interactions or act as a bioisostere for other functional groups, such as carboxylic acids or esters.

In vitro studies have demonstrated that derivatives of this compound exhibit promising pharmacological effects. For instance, modifications at the 4-hydroxyphenyl moiety have shown enhanced binding to certain enzymes involved in inflammatory pathways. This has led to investigations into its potential as an anti-inflammatory agent, particularly in conditions where modulating enzyme activity is beneficial. Furthermore, the compound's ability to cross cell membranes due to its cationic nature (due to the amino group) makes it an attractive candidate for drug delivery systems targeting specific cellular compartments.

The synthesis of 5-amino-1-(4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic strategies include condensation reactions between hydrazine derivatives and β-ketoesters or ketones, followed by functional group transformations such as nitrile formation and hydroxyl group introduction. Advances in green chemistry have also led to the development of more sustainable synthetic routes, reducing waste and improving yields.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug development. Researchers are exploring various derivatives by introducing additional functional groups or altering the substitution pattern on the pyrazole ring. For example, replacing the hydroxyl group with a methoxy or ethoxy substituent may alter its pharmacokinetic properties while retaining biological activity. Similarly, incorporating halogen atoms at strategic positions could enhance its binding affinity to specific targets.

The role of 5-amino-1-(4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile in medicinal chemistry extends beyond simple drug discovery. It serves as a valuable building block for designing complex molecules with tailored properties. Its structural flexibility allows chemists to modify multiple sites simultaneously, enabling rapid screening of diverse chemical libraries. This approach has been instrumental in identifying novel therapeutic agents with improved efficacy and reduced side effects.

Recent clinical trials have begun to explore the potential of pyrazole derivatives as therapeutic agents for various diseases. While 5-amino-1-(4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile itself has not yet entered human trials, preclinical studies suggest that it may have significant therapeutic value. Its ability to interact with multiple biological pathways makes it a promising candidate for treating complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

The future of this compound lies in its integration into larger research efforts aimed at developing next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,5-amino-1-(4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile (CAS No. 2167030-69-3) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive scaffold for drug development. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing unmet medical needs.